Cas no 2098017-71-9 ((1-(2-(Piperidin-4-yl)ethyl)-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (1-(2-(Piperidin-4-yl)ethyl)-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 2098017-71-9
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• CID: 5046620
• Update Time: 2025-08-04

(1-(2-(Piperidin-4-yl)ethyl)-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-(piperidin-4-yl)ethyl)-1H-1,2,3-triazol-4-yl)methanamine
• [1-(2-piperidin-4-ylethyl)triazol-4-yl]methanamine
• (1-(2-(Piperidin-4-yl)ethyl)-1H-1,2,3-triazol-4-yl)methanamine

• Inchi： 1S/C10H19N5/c11-7-10-8-15(14-13-10)6-3-9-1-4-12-5-2-9/h8-9,12H,1-7,11H2
• InChI Key： SKSIKANACSLLNG-UHFFFAOYSA-N
• SMILES： N1CCC(CCN2C=C(CN)N=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: -0.8
• Topological Polar Surface Area: 68.8

Additional information on (1-(2-(Piperidin-4-yl)ethyl)-1H-1,2,3-triazol-4-yl)methanamine

Introduction to (1-(2-(Piperidin-4-ylethyl)-1H-1,2,3-triazol-4-yl)methanamine and Its Significance in Modern Medicinal Chemistry

(1-(2-(Piperidin-4-ylethyl)-1H-1,2,3-triazol-4-yl)methanamine

, with the CAS number 2098017-71-9, represents a compound of considerable interest in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both piperidine and triazole moieties in its structure endows it with unique pharmacological properties that make it a promising candidate for further investigation.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. Its incorporation into the molecular scaffold of (1-(2-(Piperidin-4-ylethyl)-1H-1,2,3-triazol-4-yl)methanamine likely contributes to the compound's overall bioavailability and binding affinity to biological targets. On the other hand, the triazole moiety is renowned for its role in various pharmacological contexts, including antifungal, anti-inflammatory, and anticancer activities. The combination of these two heterocyclic systems suggests that (1-(2-(Piperidin-4-ylethyl)-1H-1,2,3-triazol-4-yl)methanamine may exhibit multifaceted biological activities.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are crucial in numerous cellular processes and are often implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of (1-(2-(Piperidin-4-ylethyl)-1H-1,2,3-triazol-4-yl)methanamine make it a potential lead compound for designing PPI modulators. Specifically, the piperidine and triazole components could serve as recognition elements for binding to specific PPIs, thereby disrupting aberrant signaling pathways.

The compound's potential therapeutic applications have been explored in several preclinical studies. For instance, researchers have investigated its efficacy in inhibiting the interaction between specific kinases and their substrates. These kinases are often overexpressed in cancer cells and play a pivotal role in tumor progression. By disrupting their function through the use of (1-(2-(Piperidin-4-ylethyl)-1H-1,2,3-triazol-4-yl)methanamine, it may be possible to develop novel anticancer agents with improved selectivity and reduced toxicity.

The synthesis of (1-(2-(Piperidin-4-ylethyl)-1H-1,2,3-triazol-4-yl)methanamine presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct its molecular framework efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define its core structure. Additionally, computational chemistry has played a significant role in optimizing synthetic routes by predicting reaction outcomes and identifying potential intermediates.

The pharmacokinetic properties of this compound are also of great interest. Studies have demonstrated that modifications to the piperidine ring can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning these structural elements, it may be possible to enhance the compound's bioavailability and prolong its half-life in vivo. This optimization process is critical for translating preclinical findings into effective clinical therapies.